![molecular formula C17H16N2OS B2767696 3-(4-(Thiophen-2-yl)piperidine-1-carbonyl)benzonitrile CAS No. 1396878-08-2](/img/structure/B2767696.png)
3-(4-(Thiophen-2-yl)piperidine-1-carbonyl)benzonitrile
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Overview
Description
“3-(4-(Thiophen-2-yl)piperidine-1-carbonyl)benzonitrile” is a compound that contains a thiophene nucleus . Thiophene and its substituted derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science . They have been reported to possess a wide range of therapeutic properties .
Synthesis Analysis
Thiophene-based analogs have attracted a growing number of scientists as a potential class of biologically active compounds . The synthesis of thiophene derivatives involves heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .Molecular Structure Analysis
Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position . It is considered to be a structural alert with the formula C4H4S . The molecular mass of thiophene is 84.14 g/mol .Chemical Reactions Analysis
Thiophenes are important heterocyclic scaffolds found in natural products as well as in pharmaceutically active agents . They have attracted considerable interest due to their peculiar redox potentials and have found application in organic materials science .Physical And Chemical Properties Analysis
Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C . It is soluble in most organic solvents like alcohol and ether but insoluble in water .Scientific Research Applications
Chemical Reactions and Coordination Chemistry
1,3-Dipolar Cycloaddition Reactions : The carbon–nitrogen triple bond in aryl thiocyanates and selenocyanates has been utilized in 1,3-dipolar cycloadditions with nitrilium betaines, yielding derivatives with potential application in synthetic chemistry (Greig et al., 1987).
Synthesis of Piperidine-Based Derivatives : The synthesis of piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives has been reported, highlighting their significance in developing new compounds with potential anti-arrhythmic activity (Abdel‐Aziz et al., 2009).
Ultrafast Charge Transfer in Piperidino-benzonitriles : Studies on 4-piperidino-benzonitrile and its derivatives have demonstrated ultrafast charge transfer and coherent oscillations, indicating their potential in photonic and optoelectronic applications (Yatsuhashi et al., 2004).
Biological Activities
Anti-TMV and Antimicrobial Activities : New urea and thiourea derivatives of piperazine doped with Febuxostat have shown promising antiviral and antimicrobial activities, suggesting their potential use in agriculture and medicine (Reddy et al., 2013).
Anti-Inflammatory Properties : Novel synthesis of benzothiepino[5,4-b]pyridine-3-carbonitriles has been explored for their anti-inflammatory properties, providing insights into the development of new therapeutic agents (Girgis et al., 2007).
Future Directions
The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists . They aim to synthesize and investigate new structural prototypes with more effective pharmacological activity . As the world’s population is increasing at an alarming rate, health problems have also become a very serious clinical problem . Therefore, it is an urgent requirement for scientists to design and discover new drug molecules .
Mechanism of Action
Target of Action
Compounds containing thiophene and piperidine moieties have been reported to possess a wide range of therapeutic properties . They have been found to be effective in various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Mode of Action
It is known that thiophene and piperidine derivatives can interact with various biological targets to exert their therapeutic effects . For instance, some piperidine derivatives have been found to inhibit the HTH-type transcriptional regulator EthR in Mycobacterium tuberculosis .
Biochemical Pathways
Compounds containing thiophene and piperidine moieties are known to interact with various biochemical pathways to exert their therapeutic effects .
Pharmacokinetics
It is known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Compounds containing thiophene and piperidine moieties have been reported to exert various therapeutic effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .
Properties
IUPAC Name |
3-(4-thiophen-2-ylpiperidine-1-carbonyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c18-12-13-3-1-4-15(11-13)17(20)19-8-6-14(7-9-19)16-5-2-10-21-16/h1-5,10-11,14H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXBOSHHUGXGOLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=CS2)C(=O)C3=CC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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